N-{5-[(diethylamino)sulfonyl]-2-methoxyphenyl}-2-methoxy-4-(methylthio)benzamide

• IUPAC Name: N-[5-(diethylsulfamoyl)-2-methoxyphenyl]-2-methoxy-4-methylsulfanylbenzamide
• InChI: InChI=1S/C20H26N2O5S2/c1-6-22(7-2)29(24,25)15-9-11-18(26-3)17(13-15)21-20(23)16-10-8-14(28-5)12-19(16)27-4/h8-13H,6-7H2,1-5H3,(H,21,23)
• InChI Key: FKXLLTWFNMAAPM-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=CC(=C(C=C1)OC)NC(=O)C2=C(C=C(C=C2)SC)OC
• Molecular Formula: C20H26N2O5S2
• Molecular Weight: 438.6 g/mol

Description

N-{5-[(diethylamino)sulfonyl]-2-methoxyphenyl}-2-methoxy-4-(methylthio)benzamide, commonly known as DMSO, is a widely used chemical compound in scientific research. DMSO is a solvent that is known for its ability to penetrate cell membranes and transport other molecules across them. This property has made it useful in a variety of scientific applications, including drug discovery, biochemistry, and cell biology.

Mechanism of Action

DMSO's mechanism of action is not fully understood, but it is thought to involve its ability to penetrate cell membranes and interact with cellular components. DMSO is also known to have anti-inflammatory and analgesic properties, which may contribute to its effects in certain applications.
Biochemical and physiological effects:
DMSO has been shown to have a variety of biochemical and physiological effects. It has been shown to modulate the activity of enzymes, alter gene expression, and affect membrane fluidity. DMSO has also been shown to have antioxidant properties and to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using DMSO in lab experiments is its ability to dissolve a wide range of chemical compounds. This makes it a useful solvent for a variety of applications. Additionally, DMSO's ability to penetrate cell membranes makes it useful for delivering compounds to cells and tissues. However, DMSO can also have toxic effects on cells at high concentrations, and its effects on cells and tissues can vary depending on the specific application.

Future Directions

There are many potential future directions for research involving DMSO. One area of interest is its potential as a therapeutic agent in the treatment of various diseases, including cancer and inflammatory disorders. Additionally, there is ongoing research into the mechanisms underlying DMSO's effects in various applications, as well as the development of new compounds that can be delivered using DMSO as a vehicle.

Scientific Research Applications

DMSO is used in a variety of scientific research applications. One of its primary uses is as a solvent for chemical compounds that are insoluble in water. DMSO is also used as a cryoprotectant for freezing cells and tissues, as it can prevent ice crystal formation that can damage cells. Additionally, DMSO is used in drug discovery as a vehicle for delivering compounds to cells and tissues.